Cas no 832740-52-0 (methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate)

• Product Name: methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate
• CAS No: 832740-52-0
• MF: C₂₂H₂₂O₄
• MW: 350.407686710358
• MDL: MFCD04967308
• CID: 3058267
• PubChem ID: 7017147
• Update Time: 2025-06-07

methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>5-[4-(1-Methyl-1-phenyl-ethyl)-phenoxymethyl]-furan-2-carboxylic acid methy l ester
• methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate
• methyl 5-{[4-(1-methyl-1-phenylethyl)phenoxy]methyl}-2-furoate
• methyl 5-{[4-(2-phenylpropan-2-yl)phenoxy]methyl}furan-2-carboxylate
• methyl 5-[[4-(2-phenylpropan-2-yl)phenoxy]methyl]furan-2-carboxylate
• AKOS000305841
• METHYL 5-[4-(2-PHENYLPROPAN-2-YL)PHENOXYMETHYL]FURAN-2-CARBOXYLATE
• Methyl5-((4-(2-phenylpropan-2-yl)phenoxy)methyl)furan-2-carboxylate
• Methyl 5-((4-(2-phenylpropan-2-yl)phenoxy)methyl)furan-2-carboxylate
• 5-[4-(1-Methyl-1-phenyl-ethyl)-phenoxymethyl]-furan-2-carboxylic acid methyl ester
• BBL039182
• SB61944
• EN300-229010
• STK313119
• 832740-52-0

• MDL： MFCD04967308
• Inchi： 1S/C22H22O4/c1-22(2,16-7-5-4-6-8-16)17-9-11-18(12-10-17)25-15-19-13-14-20(26-19)21(23)24-3/h4-14H,15H2,1-3H3
• InChI Key： MJFPWKZIMHXYCR-UHFFFAOYSA-N
• SMILES： O(CC1=CC=C(C(=O)OC)O1)C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 350.15180918Da
• Monoisotopic Mass: 350.15180918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate

Comprehensive Overview of Methyl 5-{4-(2-Phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate (CAS No. 832740-52-0)

Methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate (CAS No. 832740-52-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique furan-2-carboxylate backbone and phenylpropan-2-yl substituent, exhibits versatile applications in drug discovery and functional material development. Its molecular structure combines a furan ring with an ester functional group, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate has surged due to their potential in designing novel pharmaceuticals. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of anti-inflammatory and antimicrobial agents. The compound's CAS No. 832740-52-0 is frequently searched in academic databases and patent literature, reflecting its growing relevance in cutting-edge research.

The synthesis of methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate involves multi-step organic reactions, including esterification and ether formation. Its phenoxymethyl moiety enhances solubility in organic solvents, which is critical for its application in high-throughput screening and combinatorial chemistry. Additionally, the compound's stability under various pH conditions makes it suitable for formulation studies in pharmaceutical sciences.

From an industrial perspective, CAS No. 832740-52-0 is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental regulations, chemists are exploring catalytic methods to produce this compound with minimal waste. Its furan derivative structure aligns with the trend of utilizing bio-based feedstocks, a hot topic in the chemical industry. This has led to a rise in searches for "eco-friendly synthesis of furan carboxylates" and "applications of methyl 5-substituted furans."

In material science, methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate is investigated for its potential in polymeric materials and liquid crystals. The aromatic and flexible ether linkages in its structure contribute to tunable thermal and mechanical properties, making it a candidate for advanced coatings and adhesives. Searches like "furan-based polymers" and "aromatic ethers in material design" highlight the compound's interdisciplinary appeal.

Analytical characterization of CAS No. 832740-52-0 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques ensure the compound meets the stringent requirements for pharmaceutical and industrial use. The growing interest in "quality control of synthetic intermediates" underscores the importance of reliable analytical data for this compound.

In summary, methyl 5-{4-(2-phenylpropan-2-yl)phenoxymethyl}furan-2-carboxylate (CAS No. 832740-52-0) represents a multifaceted compound with broad applications across chemistry and materials science. Its unique structure, combined with the rising demand for sustainable chemistry solutions, positions it as a key player in future innovations. As research continues, this compound is likely to feature prominently in publications and patents addressing drug discovery, smart materials, and green synthesis.